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Compound of Interest

Compound Name: (S)-Cystathionine-d4

Cat. No.: B12417003 Get Quote

(S)-Cystathionine-d4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of (S)-Cystathionine-d4, including its commercial availability, applications in

research, and detailed experimental protocols. (S)-Cystathionine-d4 is a deuterated stable

isotope-labeled form of (S)-Cystathionine, a key intermediate in the transsulfuration pathway.

Its primary application in research is as an internal standard for the accurate quantification of

endogenous cystathionine in biological samples using mass spectrometry.

Commercial Availability and Suppliers
(S)-Cystathionine-d4 is available from several commercial suppliers catering to the research

community. The product is typically supplied as a solid with high isotopic and chemical purity.

Below is a summary of offerings from prominent suppliers.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Enrichme
nt

Formulati
on

Storage

Cayman

Chemical

Cystathioni

ne-d4
36610 ≥98%

≥99%

deuterated

forms (d1-

d4)

Solid -20°C

MedChem

Express

(S)-

Cystathioni

ne-d4

HY-

W009749C

S

97.11%
Not

specified
Solid -20°C

LGC

Standards

D,L-

Cystathioni

ne-d4

TRC-

C989497

>95%

(HPLC)

Not

specified
Neat -20°C

Note: Product specifications are subject to change. Please refer to the supplier's website for

the most current information.

Role in the Transsulfuration Pathway
Cystathionine is a critical intermediate in the transsulfuration pathway, which is responsible for

the conversion of methionine to cysteine.[1] This pathway plays a vital role in sulfur

metabolism, redox regulation, and the synthesis of important molecules like glutathione.[2] The

pathway begins with the essential amino acid methionine and proceeds through several

enzymatic steps to produce cysteine.

The key enzymes involved in the direct metabolism of cystathionine are Cystathionine β-

synthase (CBS) and Cystathionine γ-lyase (CTH). CBS catalyzes the condensation of

homocysteine and serine to form cystathionine.[3] Subsequently, CTH cleaves cystathionine to

produce cysteine, α-ketobutyrate, and ammonia.[3]
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Figure 1. The Transsulfuration Pathway.
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Experimental Protocols: Quantification of
Cystathionine using (S)-Cystathionine-d4 by LC-
MS/MS
(S)-Cystathionine-d4 is an ideal internal standard for stable isotope dilution mass

spectrometry, a highly accurate and specific method for quantifying endogenous metabolites.[4]

The following is a representative protocol synthesized from established methodologies for the

analysis of amino acids in biological fluids, such as plasma.

Sample Preparation (Protein Precipitation)
Biological samples like plasma or serum contain high concentrations of proteins that can

interfere with LC-MS/MS analysis. Therefore, a protein precipitation step is essential.

Reagents:

(S)-Cystathionine-d4 internal standard stock solution (e.g., 1 mg/mL in 0.1 M HCl).

Precipitation solvent: Acetonitrile (ACN) or 10% Trichloroacetic acid (TCA).

0.1% Formic acid in water.

Procedure:

Thaw frozen plasma or serum samples on ice.

In a microcentrifuge tube, add 50 µL of the plasma/serum sample.

Add a known amount of the (S)-Cystathionine-d4 internal standard working solution. The

final concentration should be similar to the expected endogenous concentration of

cystathionine.

Add 150 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to sample).

Vortex the mixture vigorously for 30 seconds to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.
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Carefully collect the supernatant, which contains the amino acids, and transfer it to a new

tube.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase

(e.g., 0.1% formic acid in water).

The sample is now ready for LC-MS/MS analysis.

Liquid Chromatography (LC)
The separation of cystathionine from other amino acids and matrix components is typically

achieved using reversed-phase or HILIC chromatography.

Typical LC Parameters:

Column: A C18 column (e.g., 2.1 x 100 mm, 2.5 µm particle size) is commonly used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A typical gradient would start with a low percentage of mobile phase B, which is

gradually increased to elute the analytes.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 30 - 40°C.

Injection Volume: 5 - 10 µL.

Tandem Mass Spectrometry (MS/MS)
Detection and quantification are performed using a triple quadrupole mass spectrometer

operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM)

mode.

Typical MS/MS Parameters:
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Ionization Mode: Positive Electrospray Ionization (ESI+).

MRM Transitions:

Cystathionine (unlabeled): The precursor ion [M+H]⁺ is m/z 223.1. A common product

ion for quantification is m/z 134.1.

(S)-Cystathionine-d4 (internal standard): The precursor ion [M+H]⁺ is m/z 227.1. The

corresponding product ion would be m/z 138.1.

Instrument Settings: Parameters such as collision energy and declustering potential

should be optimized for the specific instrument and analytes.

Data Analysis and Quantification
The concentration of endogenous cystathionine is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing this to a calibration curve prepared

with known concentrations of unlabeled cystathionine and a fixed concentration of the internal

standard.
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Figure 2. Experimental Workflow for Targeted Quantification.

Conclusion
(S)-Cystathionine-d4 is an essential tool for researchers in the fields of metabolomics, clinical

chemistry, and drug development who require accurate and precise quantification of

cystathionine. Its use as an internal standard in LC-MS/MS methods allows for the reliable

measurement of this key metabolite in various biological matrices, facilitating a deeper

understanding of the transsulfuration pathway and its role in health and disease. This guide
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provides a foundational understanding of its commercial availability and a representative

protocol for its application, which can be adapted and optimized for specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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